Cas no 6487-97-4 (2-(4-Bromophenyl)ethanimidamide hydrochloride)

• Product Name: 2-(4-Bromophenyl)ethanimidamide hydrochloride
• CAS No: 6487-97-4
• MF: C₈H₁₀BrClN₂
• MW: 249.535399913788
• MDL: MFCD08752289
• CID: 2671865
• PubChem ID: 21499748
• Update Time: 2025-05-22

2-(4-Bromophenyl)ethanimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-BROMO-PHENYL)-ACETAMIDINE HCL
• 2-(4-Bromophenyl)ethanimidamide hydrochloride
• 2-(4-Bromophenyl)acetamidine hydrochloride
• 2-(4-bromophenyl)acetimidamide
• 2-(4-bromophenyl)ethanamidine, chloride
• 2-(4-bromophenyl)ethanimidamide;hydrochloride
• SBB055194
• NE14042
• AB48908
• ST50949903
• 2-(4-BROMOPHENYL)ACETIMIDAMIDE HYDROCHLORIDE
• (4-Bromophenyl)ethanimidamide-
• (4-Bromophenyl)ethanimidamide--hydrogen chloride (1/1)
• MFCD08752289
• 2-(4-Bromophenyl)acetimidamide HCl
• EN300-118836
• TS-03415
• 6487-97-4
• Z1518844582
• SY143846
• AKOS022177807
• 2(4-bromo-phenyl)-acetamidine hydrochloride
• E84235
• SCHEMBL11874583
• DTXSID90615041
• 59104-21-1
• F1905-7021

• MDL： MFCD08752289
• Inchi： 1S/C8H9BrN2.ClH/c9-7-3-1-6(2-4-7)5-8(10)11;/h1-4H,5H2,(H3,10,11);1H
• InChI Key： WJPKYOOURIMUTE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC(=N)N.Cl

Computed Properties

• Exact Mass: 247.97159g/mol
• Monoisotopic Mass: 247.97159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-(4-Bromophenyl)ethanimidamide hydrochloride

2-(4-Bromophenyl)ethanimidamide Hydrochloride: A Comprehensive Overview

2-(4-Bromophenyl)ethanimidamide hydrochloride (CAS No. 6487-97-4) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its brominated aromatic ring and imidamide functional group, has garnered attention due to its potential applications in drug development and material science. Recent advancements in synthetic methodologies and its biological evaluations have further highlighted its importance in contemporary research.

The molecular structure of 2-(4-bromophenyl)ethanimidamide hydrochloride consists of a benzene ring substituted with a bromine atom at the para position, connected to an ethanimidamide group. This arrangement imparts unique electronic properties, making it a valuable substrate for various chemical transformations. The hydrochloride salt form ensures stability and solubility, which are critical factors in both laboratory settings and industrial applications.

Recent studies have explored the synthesis of 2-(4-bromophenyl)ethanimidamide hydrochloride through optimized routes, leveraging modern catalytic systems and green chemistry principles. These methods not only enhance yield but also reduce environmental impact, aligning with current trends in sustainable chemical synthesis. Researchers have demonstrated that the compound can be synthesized via nucleophilic substitution reactions, utilizing readily available starting materials such as 4-bromophenylacetonitrile and ammonia derivatives.

In terms of applications, 2-(4-bromophenyl)ethanimidamide hydrochloride has shown promise in medicinal chemistry as a precursor for bioactive molecules. Its ability to participate in peptide bond formation and other amide-related reactions makes it a versatile building block. Recent findings suggest that derivatives of this compound exhibit potential anti-inflammatory and antioxidant activities, opening avenues for drug discovery.

The compound's electronic properties also make it suitable for use in advanced materials, such as organic semiconductors and optoelectronic devices. Studies have reported that 2-(4-bromophenyl)ethanimidamide hydrochloride can be incorporated into polymer frameworks to enhance charge transport properties, contributing to the development of more efficient electronic devices.

From a safety standpoint, 2-(4-bromophenyl)ethanimidamide hydrochloride is generally considered stable under normal storage conditions. However, like many organic compounds, it should be handled with care to avoid prolonged exposure to light or moisture, which could lead to degradation. Proper disposal procedures should be followed to minimize environmental impact.

In conclusion, 2-(4-bromophenyl)ethanimidamide hydrochloride (CAS No. 6487-97-4) stands as a multifaceted compound with diverse applications across various scientific domains. Its structural features, coupled with recent research advancements, underscore its significance in both academic and industrial settings. As research continues to uncover new potential uses, this compound is poised to play an increasingly important role in the advancement of modern science.